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Compound of Interest

Compound Name: Astacene

Cat. No.: B162394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Astacene, a carotenoid and a significant oxidation product of astaxanthin, holds unique

chemical properties that are of interest in various scientific fields, including drug development

and materials science. This technical guide provides a comprehensive overview of astacene,

focusing on its fundamental chemical and physical properties, methods for its quantification,

and the biological context from which it arises. Understanding the characteristics of astacene is

critical for researchers working with its precursor, astaxanthin, a compound renowned for its

potent antioxidant and anti-inflammatory activities.

Core Chemical and Physical Properties
Astacene is a tetraketone derivative of β-carotene. Its chemical structure and properties are

summarized in the table below.
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Property Value

Chemical Formula C40H48O4

Molecular Weight 592.8 g/mol [1]

IUPAC Name

3,5,5-trimethyl-4-

[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-

tetramethyl-18-(2,6,6-trimethyl-3,4-

dioxocyclohexen-1-yl)octadeca-

1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-3-ene-

1,2-dione[1]

Synonyms Astacin, beta,beta-Carotene-3,3',4,4'-tetrone[1]

Physical Appearance Red Powder

CAS Number 514-76-1[1]

Formation from Astaxanthin
Astacene is notably formed through the oxidation of astaxanthin, particularly in the presence of

alkaline conditions and oxygen.[2][3] This transformation is a critical consideration in the

handling, quantification, and application of astaxanthin, as the presence of astacene can

indicate degradation of the parent compound. The structural relationship between astaxanthin

and astacene is depicted below.
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Figure 1. Conversion of Astaxanthin to Astacene.

Experimental Protocols: Quantification of
Astaxanthin and its Derivatives
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Accurate quantification of astaxanthin is crucial, and methods must account for the potential

conversion to astacene. High-Performance Liquid Chromatography (HPLC) and Ultra-

Performance Convergence Chromatography (UPC²) are standard methods for this purpose.[4]

Sample Preparation for Astaxanthin Quantification
Given that naturally derived astaxanthin is often esterified, a hydrolysis step is necessary to

yield free astaxanthin for analysis.[4]

Extraction: Dissolve the content of one supplement capsule or a known quantity of the

sample in 100 mL of acetone.[4] Further dilute an aliquot of this solution 1:10 (v/v) in

acetone.[4]

Internal Standard: Prepare an internal standard solution, for example, trans-β-apo-8'-

carotenal, at a known concentration in acetone.[4]

Hydrolysis: To de-esterify the astaxanthin, subject the sample to enzymatic hydrolysis using

cholesterol esterase.[2][4] This step is critical for accurate quantification of total astaxanthin.

Liquid-Liquid Extraction: Following hydrolysis, extract the resulting solution with hexane and

centrifuge to separate the layers.[4] The hexane layer containing the free astaxanthin and

the internal standard is then collected for chromatographic analysis.

Chromatographic Analysis Workflow
The prepared sample is then analyzed using a suitable chromatographic method to separate

and quantify the different isomers of astaxanthin and distinguish them from astacene and other

carotenoids.
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Figure 2. Experimental Workflow for Astaxanthin Quantification.
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Biological Context: Signaling Pathways of the
Precursor Astaxanthin
While direct research on the signaling pathways modulated by astacene is limited, the

extensive studies on its precursor, astaxanthin, provide a valuable biological context.

Astaxanthin is known to exert its antioxidant and anti-inflammatory effects through the

modulation of several key signaling pathways.[5][6] The Nuclear factor erythroid 2-related

factor 2 (Nrf2) pathway is a primary mechanism through which astaxanthin upregulates the

expression of antioxidant enzymes.[5][6]
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Figure 3. Astaxanthin-mediated Activation of the Nrf2 Signaling Pathway.

The activation of the Nrf2 pathway by astaxanthin leads to the production of protective

enzymes that combat oxidative stress.[5][6] This is a critical mechanism underlying the

therapeutic potential of astaxanthin in various diseases, including those with inflammatory and

oxidative components.[7][8][9] Further research is warranted to determine if astacene shares

any of these modulatory activities or if its presence alters the biological effects of astaxanthin.

Implications for Drug Development
The relationship between astaxanthin and astacene has significant implications for drug

development. The stability of astaxanthin formulations is paramount, and the formation of

astacene can serve as a marker for product degradation.[2] For researchers investigating the

therapeutic effects of astaxanthin, it is crucial to use analytical methods that can differentiate

between the two molecules to ensure the integrity of the study results. Future research could

also explore the independent biological activities of astacene, which may reveal novel

therapeutic properties.

Conclusion
Astacene is a chemically distinct carotenoid with a defined structure and molecular weight. Its

primary significance in the current scientific landscape is its role as an oxidation product of

astaxanthin. A thorough understanding of its properties and formation is essential for any

research or development involving astaxanthin. The experimental protocols and biological

pathway information provided in this guide offer a foundational understanding for scientists and

professionals in the field. Further investigation into the unique biological effects of astacene
may open new avenues for therapeutic intervention.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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